Cas no 885519-63-1 (3-Bromo-6-nitro-1H-indazole-4-carboxylic acid)

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid is a heterocyclic compound featuring a bromo-substituted indazole core with a nitro group and carboxylic acid functionality. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The presence of both electron-withdrawing (nitro) and electron-donating (carboxylic acid) groups enhances its reactivity, enabling diverse derivatization pathways. Its well-defined molecular framework is advantageous for medicinal chemistry applications, including the development of enzyme inhibitors and receptor modulators. The compound’s high purity and stability further support its utility in precision synthesis and structure-activity relationship studies.
3-Bromo-6-nitro-1H-indazole-4-carboxylic acid structure
885519-63-1 structure
Product Name:3-Bromo-6-nitro-1H-indazole-4-carboxylic acid
CAS No:885519-63-1
MF:C8H4BrN3O4
MW:286.039060592651
CID:840764
PubChem ID:24728267
Update Time:2025-06-07

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-nitro-1H-indazole-4-carboxylic acid
    • 3-Bromo-6-nitro-4-(1H)indazole carboxylic acid
    • 885519-63-1
    • AKOS016004353
    • DTXSID30646314
    • 3-Bromo-6-nitro-1H-indazole-4-carboxylicacid
    • 3-bromo-6-nitro-2H-indazole-4-carboxylic acid
    • DB-339266
    • MDL: MFCD07781678
    • Inchi: 1S/C8H4BrN3O4/c9-7-6-4(8(13)14)1-3(12(15)16)2-5(6)10-11-7/h1-2H,(H,10,11)(H,13,14)
    • InChI Key: XICVTHNEBURAOZ-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(C(=O)O)=CC(=CC2=NN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 284.93852g/mol
  • Monoisotopic Mass: 284.93852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 112Ų

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid Pricemore >>

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